Cas no 2228140-20-1 (3-(Dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(Dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-5-amine
• CAS No: 2228140-20-1
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 5791327
• PubChem ID: 165849382
• Update Time: 2025-10-30

3-(Dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-5-amine
• EN300-1752704
• 2228140-20-1
• 3-(Dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-5-amine

• Inchi： 1S/C8H9N3O2/c1-4-5(2)12-8(10-4)6-3-7(9)13-11-6/h3H,9H2,1-2H3
• InChI Key： YFTUGQDJVNAJML-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(N)ON=2)=NC(C)=C1C

Computed Properties

• Exact Mass: 179.069476538g/mol
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.1Ų

Additional information on 3-(Dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-5-amine

Introduction to 3-(Dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-5-amine (CAS No: 2228140-20-1)

3-(Dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-5-amine is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique framework, featuring an oxazole and oxazoline moiety, positions it as a promising candidate for the development of novel bioactive molecules. The compound's molecular formula and CAS number (2228140-20-1) provide a precise identifier, facilitating its study and application in synthetic and pharmacological investigations.

The structure of 3-(Dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-5-amine incorporates two key heterocyclic rings: a dimethyl-substituted oxazole ring at the 1-position and an oxazoline ring at the 5-position. This arrangement introduces multiple reactive sites and potential interactions with biological targets. The presence of nitrogen atoms in both rings enhances the compound's ability to engage with proteins and enzymes through hydrogen bonding and other non-covalent interactions. Such features are often exploited in drug design to improve binding affinity and selectivity.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their diverse biological activities. 3-(Dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-5-amine (CAS No: 2228140-20-1) has been studied for its potential applications in various therapeutic areas. Researchers have explored its pharmacological profile, focusing on its interactions with enzymes such as kinases and phosphodiesterases. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain targets, making it a valuable scaffold for further derivatization and optimization.

The synthesis of 3-(Dimethyl-1,3-oxazol-2-yl)-1,2-oxazol-5-am ine involves multi-step organic reactions that require careful control of reaction conditions to achieve high yields and purity. The synthesis typically begins with the formation of the oxazole ring followed by functionalization at the 5-position to introduce the oxazoline moiety. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing the number of steps and improving scalability. These developments are crucial for transitioning from laboratory-scale research to industrial production.

One of the most compelling aspects of 3-(Dimethyl -1,3 -ox az ol -2 -y l) -1 ,2 -ox az ol -5 -ami ne (CAS No: 2228140 -20 -1) is its versatility as a pharmacophore. The combination of oxazole and oxazoline rings provides a rich array of chemical functionalities that can be modified to fine-tune biological activity. For instance, substituents introduced at various positions can alter solubility, metabolic stability, and target specificity. This flexibility has allowed medicinal chemists to design libraries of derivatives for high-throughput screening (HTS), accelerating the discovery process.

Recent studies have highlighted the potential of 3-(Dimethyl -1 ,3 -ox az ol -2 -y l) -1 ,2 -ox az ol -5 -ami ne (CAS No: 2228140 -20 -1) in addressing unmet medical needs. Researchers have investigated its effects on inflammatory pathways by modulating key enzymes involved in cytokine production. Additionally, its ability to interact with DNA-binding proteins has raised interest in its potential as an anticancer agent. These findings underscore the importance of exploring structurally diverse compounds like this one for developing novel therapeutic strategies.

The pharmacokinetic properties of 3-(Dimethyl -1 ,3 -ox az ol -2 -y l) -1 ,2 -ox az ol -5 -ami ne (CAS No: 2228140 -20 -1) are also under scrutiny to ensure its suitability for clinical applications. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) are critical considerations during drug development. Preliminary data suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability in vitro. Further studies are needed to confirm these findings in vivo and to identify any potential safety concerns.

In conclusion,3-(Dimethyl -1 ,3 -ox az ol -2 y l) 1 ,2 ox az ol 5 am ine (CAS No: 2228140 20 1) represents a promising scaffold for pharmaceutical innovation. Its unique structural features offer multiple opportunities for interaction with biological targets, while its synthetic accessibility allows for rapid exploration of derivatives. As research continues to uncover new therapeutic applications for heterocyclic compounds,this molecule is poised to play a significant role in addressing some of today's most pressing medical challenges.